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Compound of Interest

Compound Name: Dichlorodiethylsilane

Cat. No.: B155513 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Dichlorodiethylsilane ((C₂H₅)₂SiCl₂) is a vital organosilicon compound that serves as a

fundamental precursor in the synthesis of specialized silicone polymers. Its unique diethyl

substitution offers distinct advantages over the more common dimethyl counterparts,

particularly in applications requiring enhanced low-temperature flexibility and specific lubricity

characteristics. This document provides detailed application notes, experimental protocols, and

key data on the use of dichlorodiethylsilane in the production of poly(diethyl)siloxane (PDES)

polymers.

Core Applications and Advantages
Poly(diethyl)siloxane, the polymer derived from dichlorodiethylsilane, exhibits a range of

desirable properties that make it suitable for various high-performance applications. The ethyl

groups attached to the silicon backbone impart a lower glass transition temperature (Tg)

compared to polydimethylsiloxane (PDMS), making PDES an excellent choice for elastomers

that must remain flexible at extremely low temperatures.[1]

Key applications include:

Low-Temperature Lubricants: The enhanced lubricity and low-temperature performance of

PDES make it a superior lubricant for precision instruments, meters, and mechanical

equipment operating in cold environments.[2]
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Specialty Elastomers: PDES is a critical component in the formulation of silicone rubbers that

require flexibility and resilience in aerospace, aviation, and automotive applications where

extreme temperature fluctuations are common.

Dielectric Materials: Like other silicone polymers, PDES possesses excellent electrical

insulating properties, making it suitable for use as a liquid insulating material in capacitors

and other electronic components.[2]

Release Agents: In industries such as food processing, plastics, and metal casting, PDES

can be utilized as an effective mold release agent.[2]

Waterproofing and Defoaming Agents: Its hydrophobic nature and low surface tension also

allow for its use as a waterproof treatment and a defoaming agent in various industrial

processes.[2]

Physicochemical Properties of Dichlorodiethylsilane
and Poly(diethyl)siloxane
A summary of the key physical and chemical properties of the monomer and the resulting

polymer is provided in the tables below for easy reference and comparison.

Table 1: Properties of Dichlorodiethylsilane

Property Value

CAS Number 1719-53-5

Molecular Formula (C₂H₅)₂SiCl₂

Molecular Weight 157.11 g/mol

Boiling Point 129-131 °C

Density 1.053 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.432

Table 2: Properties of Poly(diethyl)siloxane (PDES)
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Property Value

CAS Number 63148-61-8

Appearance Colorless, transparent, odorless oil

Viscosity Range (at 20 °C) 8 - 160,000 mm²/s[2]

Relative Density 0.95 - 1.06[2]

Long-Term Use Temperature -70 to +150 °C[2]

Glass Transition Temperature (Tg) -144 °C to -139 °C[1]

Synthesis of Poly(diethyl)siloxane from
Dichlorodiethylsilane
The primary method for synthesizing PDES from dichlorodiethylsilane is a two-step process

involving hydrolysis followed by polycondensation.

Reaction Pathway
The overall reaction pathway can be visualized as follows:

Dichlorodiethylsilane
((C₂H₅)₂SiCl₂)

Diethylsilanediol
((C₂H₅)₂Si(OH)₂)

Hydrolysis

Water
(H₂O)

Hydrogen Chloride
(HCl)

Poly(diethyl)siloxane
[-(C₂H₅)₂SiO-]n

Polycondensation

Water
(H₂O)

Click to download full resolution via product page

Caption: Reaction pathway for the synthesis of PDES.

Experimental Workflow
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The following diagram illustrates the general workflow for the laboratory-scale synthesis of

PDES.

Start

Reaction Setup In a three-necked flask equipped with a stirrer, dropping funnel, and condenser, add solvent (e.g., diethyl ether or toluene).

Addition of Reactants Slowly add dichlorodiethylsilane to the solvent with vigorous stirring. 
Add water dropwise from the dropping funnel.

Hydrolysis Reaction Continue stirring at a controlled temperature (e.g., room temperature or slightly elevated) to allow for complete hydrolysis. 
HCl gas will be evolved.

Phase Separation Transfer the reaction mixture to a separatory funnel. 
Wash the organic layer with water to remove HCl, followed by a wash with a mild base (e.g., sodium bicarbonate solution) to neutralize any remaining acid.

Drying Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate).

Solvent Removal Remove the solvent under reduced pressure using a rotary evaporator.

Polycondensation Heat the resulting diethylsilanediol oligomers under vacuum or with a catalyst to promote polycondensation and remove water.

Purification Purify the final PDES polymer by vacuum distillation to remove low molecular weight cyclic siloxanes.

Characterization Analyze the polymer for its properties (viscosity, molecular weight, etc.).

End
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Caption: Experimental workflow for PDES synthesis.

Detailed Experimental Protocols
The following protocols are provided as a general guideline and may require optimization

based on specific laboratory conditions and desired polymer properties.

Protocol 1: Synthesis of Low-Viscosity
Poly(diethyl)siloxane Oil
Objective: To synthesize a low-viscosity PDES oil suitable for lubrication applications.

Materials:

Dichlorodiethylsilane (99%)

Diethyl ether (anhydrous)

Deionized water

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Three-necked round-bottom flask (500 mL)

Magnetic stirrer and stir bar

Dropping funnel

Condenser

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b155513?utm_src=pdf-body-img
https://www.benchchem.com/product/b155513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Set up the three-necked flask with the magnetic stirrer, dropping funnel, and condenser in a

fume hood.

Add 200 mL of anhydrous diethyl ether to the flask.

Slowly add 50 g (0.318 mol) of dichlorodiethylsilane to the diethyl ether with vigorous

stirring.

From the dropping funnel, add 20 mL of deionized water dropwise to the reaction mixture

over a period of 30 minutes. An exothermic reaction with the evolution of HCl gas will be

observed. The diethyl ether may gently reflux.

After the addition of water is complete, continue stirring the mixture for 2 hours at room

temperature.

Transfer the reaction mixture to a separatory funnel and wash the organic layer twice with

100 mL of deionized water, followed by one wash with 100 mL of saturated sodium

bicarbonate solution, and finally twice more with 100 mL of deionized water.

Separate the organic layer and dry it over anhydrous sodium sulfate.

Filter off the drying agent and remove the diethyl ether using a rotary evaporator.

The resulting viscous liquid is a mixture of linear and cyclic diethylsiloxane oligomers.

To obtain a linear polymer of a specific viscosity, the oligomer mixture can be subjected to

equilibration with a catalyst (e.g., a small amount of potassium hydroxide) at elevated

temperatures (100-150 °C) for several hours. The viscosity can be controlled by the addition

of a chain-terminating agent such as triethylchlorosilane.

For this protocol, to obtain a low-viscosity oil, heat the oligomer mixture under vacuum (e.g.,

10 mmHg) at 120 °C for 4 hours to promote condensation and remove water and low-boiling

cyclic species.

Cool the resulting PDES oil to room temperature and store it in a sealed container.
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Expected Yield: The yield will vary depending on the efficiency of the condensation and

purification steps but is typically in the range of 70-85%.

Protocol 2: Synthesis of High-Molecular-Weight
Poly(diethyl)siloxane Gum
Objective: To synthesize a high-molecular-weight PDES gum suitable for elastomer

formulation.

Materials:

Dichlorodiethylsilane (99%)

Toluene (anhydrous)

Deionized water

Ammonia solution (concentrated)

Anhydrous magnesium sulfate

Potassium hydroxide (catalyst)

Hexamethyldisiloxane (chain stopper, optional)

Procedure:

In a well-ventilated fume hood, dissolve 100 g (0.637 mol) of dichlorodiethylsilane in 400

mL of anhydrous toluene in a three-necked flask equipped with a mechanical stirrer,

dropping funnel, and condenser.

Cool the solution in an ice bath.

Slowly add a mixture of 100 mL of deionized water and 50 mL of concentrated ammonia

solution from the dropping funnel over 1 hour with vigorous stirring. The ammonia neutralizes

the HCl as it is formed.
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After the addition is complete, allow the mixture to warm to room temperature and continue

stirring for an additional 4 hours.

Filter the reaction mixture to remove the ammonium chloride precipitate.

Wash the filtrate in a separatory funnel three times with 200 mL of deionized water.

Dry the organic phase over anhydrous magnesium sulfate.

Filter and remove the toluene under reduced pressure.

To the resulting viscous oligomer, add a catalytic amount of potassium hydroxide (e.g., 0.1%

by weight). If a specific molecular weight is desired, a calculated amount of a chain stopper

like hexamethyldisiloxane can be added.

Heat the mixture with stirring at 150 °C under a slow stream of nitrogen for 6-8 hours to

promote polymerization. The viscosity will increase significantly.

To terminate the polymerization, cool the mixture and neutralize the catalyst with a weak acid

(e.g., acetic acid).

Remove any volatile components by heating under vacuum to obtain the final high-

molecular-weight PDES gum.

Safety Precautions
Dichlorodiethylsilane is a corrosive and flammable liquid that reacts violently with water to

produce hydrochloric acid. All handling should be performed in a well-ventilated fume hood with

appropriate personal protective equipment, including safety goggles, chemical-resistant gloves,

and a lab coat. Ensure that all glassware is dry before use. In case of contact, immediately

flush the affected area with copious amounts of water and seek medical attention.

By following these guidelines and protocols, researchers can effectively utilize

dichlorodiethylsilane for the synthesis of poly(diethyl)siloxane polymers with tailored

properties for a wide range of advanced applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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